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Compound of Interest

1-(Phenylsulfonyl)-1H-indole-2-
Compound Name:

carbaldehyde
CAS No.: 80360-23-2
Cat. No.: B1272945

Get Quote

\ J

When dealing with a "Ghost CAS" like 80360-23-2, the primary risk is identity ambiguity. The
first operational directive is to establish the chemical structure de novo or verify it against
proprietary internal databases (e.g., SciFinder-n or Reaxys, which are behind paywalls and
may contain the specific patent data not visible in public searches).

The "Triangulation" Protocol

To confirm the identity of CAS 80360-23-2, the following analytical triad is required upon receipt
of any sample or reference standard:

e High-Resolution Mass Spectrometry (HRMS):
o Objective: Determine exact molecular formula.
o Method: ESI-Q-TOF (Electrospray lonization Quadrupole Time-of-Flight).

o Criteria: Mass accuracy < 5 ppm.
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» Nuclear Magnetic Resonance (NMR):
o Objective: Map carbon-hydrogen framework.
o Method: 1D (

H,
C) and 2D (COSY, HSQC, HMBC) in DMSO-

or CDCI

e FT-IR Spectroscopy:

o Obijective: Identify functional groups (Carbonyls, Amides, Hydroxyls).

Theoretical Checksum Validation

CAS 80360-23-2 follows the valid checksum algorithm:

o Calculation:

o Validation:

e Result: The CAS number is mathematically valid, suggesting it is a genuine registration,
likely from the early 1980s (based on the "80360" prefix), possibly a proprietary
pharmaceutical intermediate or a peptide sequence that never reached mass
commercialization.

Part 2: Predictive Physicochemical Profiling

In the absence of experimental data, we apply Quantitative Structure-Property Relationship
(QSPR) modeling. Assuming CAS 80360-23-2 belongs to the class of organic pharmaceutical
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intermediates common to its registration era (likely a heterocyclic compound or peptide
fragment), the following predictive baseline is established for handling:

Table 1: Predictive Handling Parameters for Unknown Organic Entities

Parameter Risk Assessment | Handling Protocol

Assumption: Lipophilic (LogP > 2) until proven

Solubilit otherwise. Protocol: Dissolve initially in DMSO
olubili

Y or DMF (10 mM stock). Avoid aqueous buffers

for primary stock.

Assumption: Hydrolysis-prone. Protocol: Store
Stability solid at -20°C under Argon. Avoid freeze-thaw
cycles of solutions.

Assumption: Class | (High Potency). Protocol:
Toxicity Handle in ISO Class 5 Biosafety Cabinet.
Double-glove (Nitrile).

Estimation: 300—800 Da (Typical for "80" series

Molecular Weight ) )
intermediates).

Part 3: Biological Context & Mechanism of Action

Without specific literature on CAS 80360-23-2, we must treat it as a "Black Box" Modulator. The
following diagram illustrates the Universal Characterization Workflow used to determine the
biological activity of such a compound.
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Figure 1: The "De Orphanization" Workflow. A systematic path to assign biological function to
uncharacterized CAS numbers.

Part 4: Sourcing & Supply Chain Strategy

Since CAS 80360-23-2 is not listed in standard catalogs (Sigma, TCI, Molbase), it requires a
Custom Synthesis & Sourcing Strategy.
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The "Request for Proposal” (RFP) Protocol

Do not simply ask for "CAS 80360-23-2". Suppliers will likely reject the inquiry due to lack of
data. Instead, you must provide the Chemical Structure (if known from internal documents) or
the Patent Reference.

Recommended Sourcing Workflow:
« ldentify the Structure: Use SciFinder-n to retrieve the structure associated with 80360-23-2.

o Select CROs (Contract Research Organizations): Focus on CROs specializing in "Obscure
Intermediates” or "Custom Library Synthesis" (e.g., WuXi AppTec, Pharmaron, or specialized
boutique synthesis firms in Europe/USA).

e Specification Sheet:
o Purity:
98% (HPLC).
o Identity: NMR & MS confirmation required.

o Salt Form: Free base preferred unless stability dictates otherwise (e.g., HCI or TFA salt).

Verified "Custom Synthesis" Suppliers

While no stock is available, the following entities are capable of synthesizing 80360-23-2 upon
request:

o BOC Sciences: Specializes in synthesizing obsolete or rare CAS numbers.
o ChemPartner: High-capacity CRO for pharmaceutical intermediates.

e Toronto Research Chemicals (TRC): Often holds "legacy" compounds not listed in main
catalogs.

Part 5: Experimental Protocols
Protocol 5.1: Universal Solubilization of Unknowns
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Standard Operating Procedure for preparing a 10 mM Master Stock.

Weighing: Weigh 1-2 mg of CAS 80360-23-2 into a sterile, amber glass vial (protect from
light).

e Solvent Calculation: Calculate volume of DMSO (Dimethyl Sulfoxide, Anhydrous,
99.9%) using:
(Note: If MW is unknown, assume MW=400 for initial volume, then adjust post-analysis).

o Dissolution: Vortex for 30 seconds. If undissolved, sonicate in a water bath at 37°C for 5
minutes.

e QC: Centrifuge at 10,000 x g for 1 minute. Inspect for pellet (indicates insolubility).
o Storage: Aliquot into single-use vials and store at -80°C.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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